Mandelic acid, 3,4-dimethoxy-, methyl ester

• IUPAC Name: methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate
• InChI: InChI=1S/C11H14O5/c1-14-8-5-4-7(6-9(8)15-2)10(12)11(13)16-3/h4-6,10,12H,1-3H3
• InChI Key: GLMSKFAHFLOMQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C(=O)OC)O)OC
• Molecular Formula: C11H14O5
• Molecular Weight: 226.23 g/mol
• CAS No.: 2911-73-1

Description

“Mandelic acid, 3,4-dimethoxy-, methyl ester” is a chemical compound with the molecular formula C11H14O5. Its IUPAC name is methyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate. The compound has a molecular weight of 226.2259 g/mol.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C11H14O5/c1-14-8-5-4-7 (6-9 (8)15-2)10 (12)11 (13)16-3/h4-6,10,12H,1-3H3. The compound’s structure includes a benzene ring substituted with two methoxy groups and one hydroxyacetate group.

Physical and Chemical Properties Analysis

“this compound” has several computed properties:

Mechanism of Action

While there isn’t specific information on the mechanism of action for “Mandelic acid, 3,4-dimethoxy-, methyl ester”, a related compound, (S)-mandelic acid, has been shown to be a substrate for Mandelate Dehydrogenase (MDH) from Pseudomonas putida.

Synthesis routes and methods

Procedure details

To 137A (1.25 g, 6.48 mmol) in ether (20 mL) and MeOH (1.5 mL) at −10° C. was added 4N HCl in dioxane (6 mL, 24 mmol). The reaction was stirred at −10C for 1 h, then stored at 4° C. for 2 days. The reaction was filtered, and washed with ether. The solid was dissolved in water (15 mL) and CH2Cl2 (15 mL) and stirred for 1 h. The layers were separated, and the aqueous layer was extracted with CH2Cl2 (3×20 mL), dried (Na2SO4), filtered and concentrated. The resulting residue was purified via silica gel chromatography (0-60% ethyl acetate/hexanes) to provide 137B (1.35 g, 92%). LC-MS: 249.16 (M+Na)+.